Cas no 1593926-96-5 (3-Iodo-4-(oxan-4-yloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Iodo-4-(oxan-4-yloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1593926-96-5
• MF: C₉H₁₅IO₄S
• MW: 346.182474374771
• CID: 5707562
• PubChem ID: 114772323
• Update Time: 2025-05-19

3-Iodo-4-(oxan-4-yloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(oxan-4-yloxy)-1lambda6-thiolane-1,1-dione
• 1593926-96-5
• 3-iodo-4-((tetrahydro-2h-pyran-4-yl)oxy)tetrahydrothiophene 1,1-dioxide
• EN300-1133202
• 2H-Pyran, tetrahydro-4-[(tetrahydro-4-iodo-1,1-dioxido-3-thienyl)oxy]-

• Inchi： 1S/C9H15IO4S/c10-8-5-15(11,12)6-9(8)14-7-1-3-13-4-2-7/h7-9H,1-6H2
• InChI Key： CLKODEGEAOLYAQ-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OC1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 345.97358g/mol
• Monoisotopic Mass: 345.97358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 480.6±45.0 °C(Predicted)

Additional information on 3-Iodo-4-(oxan-4-yloxy)-1lambda6-thiolane-1,1-dione

3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione (CAS No. 1593926-96-5): An Overview of a Promising Compound in Medicinal Chemistry

3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione (CAS No. 1593926-96-5) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinct structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione is notable for its iodine substitution and the presence of a tetrahydrofuran (THF) ring. The iodine atom, a halogen known for its ability to modulate biological activity, plays a crucial role in the compound's pharmacological properties. The THF ring, on the other hand, contributes to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell cycle progression.

In addition to its antitumor properties, 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione has also been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for addressing the growing problem of antibiotic resistance.

The pharmacokinetic properties of 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high oral bioavailability and low toxicity further enhance its suitability for clinical development.

In terms of safety and toxicity, preclinical studies have indicated that 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects at concentrations relevant to human use. These findings are encouraging and support further investigation into the compound's safety profile in clinical trials.

The synthetic route for producing 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione has been optimized to ensure high yields and purity. The process involves several steps, including the formation of the THF ring and the introduction of the iodine substituent. The efficiency and scalability of this synthetic method make it suitable for large-scale production, which is crucial for meeting the demands of clinical trials and eventual commercialization.

The potential applications of 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione extend beyond cancer and microbial infections. Recent studies have explored its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. For instance, preliminary data suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 3-Iodo-4-(oxan-4-yloxy)-1λ⁶-thiolane-1,1-dione (CAS No. 1593926-96-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.